Cas no 1014613-05-8 (1-(benzenesulfonyl)-4-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-(benzenesulfonyl)-4-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1014613-05-8
• MF: C₁₄H₁₁BrN₂O₂S
• MW: 351.218341112137
• MDL: MFCD13191645
• CID: 833042
• PubChem ID: 49759098
• Update Time: 2025-04-19

1-(benzenesulfonyl)-4-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetic acid, 4-[5-chloro-2-[(4-methoxyphenyl)thio]phenyl]-2-methyl-, (2R)-
• 4-BroMo-2-Methyl-1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 4-Bromo-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 4-BROMO-2-METHYL-1-PHENYLSULFONYL-7-AZAINDOLE
• FT-0685033
• KB-65585
• PB22696
• RP07732
• SureCN470184
• Y6796
• 1-(phenylsulfonyl)-4-bromo-2-methyl-7-azaindole
• 1-(Phenylsulphonyl)-4-broMo-2-Methyl-7-azaindole
• 1-(Benzenesulfonyl)-4-bromo-2-methyl-pyrrolo[2,3-b]pyridine
• 1-(benzenesulfonyl)-4-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 4-broMo-2-Methyl-1-(phenylsulfonyl)-
• XYWYPNRYJVGINH-UHFFFAOYSA-N
• VP12972
• AK165416
• CS-D0733
• 1014613-05-8
• SY097534
• DTXSID70678018
• 1-Benzenesulfonyl-4-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine
• W-204412
• 1-(benzenesulfonyl)-4-bromo-2-methylpyrrolo[2,3-b]pyridine
• MFCD13191645
• AS-71544
• DB-106639
• AKOS015949322
• SCHEMBL470184
• J-514670
• 4-Bromo-2-methyl-1-(phenylsulfonyl)-7-azaindole

• MDL： MFCD13191645
• Inchi： 1S/C14H11BrN2O2S/c1-10-9-12-13(15)7-8-16-14(12)17(10)20(18,19)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XYWYPNRYJVGINH-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=C(C)N2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.97246g/mol
• Monoisotopic Mass: 349.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 3.6